2-[(2-Fluoro-4-methylphenyl)amino]pyridine-3-sulfonamide
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Description
2-[(2-Fluoro-4-methylphenyl)amino]pyridine-3-sulfonamide is a useful research compound. Its molecular formula is C12H12FN3O2S and its molecular weight is 281.31. The purity is usually 95%.
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Scientific Research Applications
Structural Characterisation and Complex Formation
Research has demonstrated that compounds structurally related to 2-[(2-Fluoro-4-methylphenyl)amino]pyridine-3-sulfonamide, such as N-tosyl-1,2-diaminobenzene derivatives, can form complex metal compounds. These compounds have been characterized by various techniques including IR, mass spectrometry, and X-ray crystallography, suggesting potential applications in coordination chemistry and material science (Sousa et al., 2001).
Antitumor Applications
Certain sulfonamide derivatives, closely related to the subject compound, have shown promising antitumor activity. Studies have identified compounds such as N-[2-[(4-hydroxyphenyl)amino]-3-pyridinyl]-4-methoxybenzenesulfonamide as potent cell cycle inhibitors and effective against a range of human cancer cell lines. These findings highlight the potential therapeutic applications of these sulfonamide compounds in oncology (Owa et al., 2002).
Supramolecular Structures and Hydrogen Bonding
Research on isomers structurally related to this compound reveals insights into their supramolecular structures. These compounds demonstrate varied hydrogen-bonding arrangements, forming layer structures through intermolecular interactions. This research is significant for understanding molecular conformation and designing new materials with specific properties (Hulita et al., 2005).
Corrosion Inhibition
Derivatives of this compound have been studied as corrosion inhibitors for metals. Research has shown that certain sulfonamide compounds can effectively inhibit mild steel corrosion in acidic environments, indicating potential applications in industrial corrosion protection (Sappani & Karthikeyan, 2014).
Properties
IUPAC Name |
2-(2-fluoro-4-methylanilino)pyridine-3-sulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12FN3O2S/c1-8-4-5-10(9(13)7-8)16-12-11(19(14,17)18)3-2-6-15-12/h2-7H,1H3,(H,15,16)(H2,14,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PAOKTQXLVSSWNJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC2=C(C=CC=N2)S(=O)(=O)N)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12FN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.